Cas no 1993317-42-2 (cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester)

Technical Introduction: cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester is a chiral piperidine derivative featuring a trifluoromethyl group at the 4-position, enhancing its utility in medicinal chemistry and asymmetric synthesis. The tert-butyl ester moiety provides stability and selective deprotection capabilities, while the cis-configuration ensures defined stereochemistry for precise applications. Its trifluoromethyl group imparts electron-withdrawing properties, influencing reactivity and binding affinity in bioactive molecules. This compound serves as a versatile intermediate for the synthesis of pharmaceuticals, agrochemicals, and ligands, particularly in the development of protease inhibitors and CNS-targeting agents. High purity and consistent stereochemical integrity make it valuable for research requiring controlled functionalization of the piperidine scaffold.

cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester structure

1993317-42-2 structure

Product Name:cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester

CAS No:1993317-42-2

MF:C₁₂H₁₈F₃NO₄

MW:297.270834445953

MDL:MFCD32203013

CID:5088414

Update Time:2025-06-07

cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (2R,4S)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)piperidine-2-carboxylic acid
- cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
- (2R,4S)-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
- MDL： MFCD32203013
- Inchi： 1S/C12H18F3NO4/c1-11(2,3)20-10(19)16-5-4-7(12(13,14)15)6-8(16)9(17)18/h7-8H,4-6H2,1-3H3,(H,17,18)/t7-,8+/m0/s1
- InChI Key： UNYZILUVCHUWBO-JGVFFNPUSA-N
- SMILES： FC([C@H]1CCN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 389
XLogP3: 2.6
Topological Polar Surface Area: 66.8

cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D972001-100mg	cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester	1993317-42-2	95%	100mg	$285	2024-07-28
eNovation Chemicals LLC	D972001-250mg	cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester	1993317-42-2	95%	250mg	$455	2024-07-28
eNovation Chemicals LLC	D972001-500mg	cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester	1993317-42-2	95%	500mg	$780	2024-07-28
eNovation Chemicals LLC	D972001-1g	cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester	1993317-42-2	95%	1g	$1430	2024-07-28
eNovation Chemicals LLC	D972001-5g	cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester	1993317-42-2	95%	5g	$5350	2024-07-28
eNovation Chemicals LLC	D972001-50mg	cis-4-Trifluoromethyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester	1993317-42-2	95%	50mg	$215	2024-07-28
Enamine	EN300-7461475-0.05g	rac-(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)piperidine-2-carboxylic acid	1993317-42-2	95.0%	0.05g	$315.0	2025-03-11
Enamine	EN300-7461475-0.1g	rac-(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)piperidine-2-carboxylic acid	1993317-42-2	95.0%	0.1g	$470.0	2025-03-11
Enamine	EN300-7461475-0.25g	rac-(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)piperidine-2-carboxylic acid	1993317-42-2	95.0%	0.25g	$672.0	2025-03-11
Enamine	EN300-7461475-0.5g	rac-(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)piperidine-2-carboxylic acid	1993317-42-2	95.0%	0.5g	$1058.0	2025-03-11